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Compound of Interest

Compound Name: Glyceryl tribenzoate

CAS No.: 614-33-5

Cat. No.: B1329261

Get Quote

Glyceryl tribenzoate, also known as tribenzoin, is the triester formed from the esterification of

glycerol with three molecules of benzoic acid.[1][2] Its structure consists of a central glycerol

backbone with each hydroxyl group esterified by a benzoate group.[3] This configuration

imparts a unique combination of properties, making it a valuable compound in various industrial

and pharmaceutical contexts.

The rationale for its utility stems from its molecular architecture: the three phenyl groups

contribute to its rigidity, thermal stability, and compatibility with a range of polymer systems,

while the ester linkages provide sites for metabolic cleavage, a critical attribute for its use in

food and pharmaceutical applications.[4][5]

Chemical Structure
The definitive structure of glyceryl tribenzoate is best represented through its standard

chemical identifiers.
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Fig 1: Schematic of Glyceryl Tribenzoate
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Caption: Diagram of the Glyceryl Tribenzoate molecular structure.

Physicochemical Properties
The physical and chemical properties of glyceryl tribenzoate are summarized below. These

parameters are critical for predicting its behavior in various formulations, from solubility in

solvent systems to its performance as a plasticizer in solid dosage forms.
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Property Value Source(s)

IUPAC Name
2,3-dibenzoyloxypropyl

benzoate
[3]

Synonyms
Tribenzoin, Glycerol

tribenzoate, Benzoflex S 404
[1][3][6][7][8]

CAS Number 614-33-5 [1][2][3][7][8][9]

Molecular Formula C₂₄H₂₀O₆ [1][2][3][6][8][10][11]

Molecular Weight 404.41 g/mol [2][3]

Appearance

White to off-white crystalline

solid, powder, or flakes.[3][9]

[12][13][14][15]

[3][9][12][13][14][15]

Odor

Little to no odor; may have a

faint balsamic odor.[3][7][12]

[13]

[3][7][12][13]

Melting Point 68-72 °C (lit.) [3][6][7][10][16]

Boiling Point
~548.9 °C at 760 mmHg

(estimated)
[10][15]

Density ~1.228 g/cm³ [6][7]

Solubility

Insoluble in water; soluble in

ether, ethyl acetate, benzene,

and chloroform.[3][12][13][15]

[17]

[3][12][13][15][17]

logP (o/w) ~4.2 - 5.78 (estimated) [15][18]

Synthesis and Manufacturing
The primary industrial synthesis of glyceryl tribenzoate involves the direct esterification of

glycerol with benzoic acid.[2][19] A common laboratory-scale synthesis, however, utilizes

benzoyl chloride for a more rapid and often higher-yield reaction, particularly under controlled

conditions.[20]
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The choice of benzoyl chloride over benzoic acid in a research setting is driven by its higher

reactivity, which allows the reaction to proceed to completion under milder conditions, thus

minimizing potential side reactions like the polymerization of glycerol at high temperatures.[19]

The use of an amine base, such as triethylamine or pyridine, is crucial to act as a scavenger for

the hydrochloric acid byproduct, driving the equilibrium towards the product.[19][20]

Laboratory Synthesis Protocol: Esterification of
Glycerol with Benzoyl Chloride
This protocol describes a self-validating system where reaction completion can be monitored

via Thin Layer Chromatography (TLC), and product purity is confirmed through melting point

analysis and spectroscopic methods.

Step-by-Step Methodology:

Reagent Preparation: In a dry, three-necked round-bottom flask equipped with a magnetic

stirrer, dropping funnel, and nitrogen inlet, dissolve 1.0 equivalent of glycerol in a suitable

anhydrous solvent (e.g., tetrahydrofuran or dichloromethane).

Base Addition: Add 3.3 equivalents of a non-nucleophilic base, such as triethylamine, to the

solution. The slight excess of base ensures complete neutralization of the HCl byproduct.[20]

Reaction Initiation: Cool the flask in an ice bath to 0 °C. Slowly add 3.1 equivalents of

benzoyl chloride dropwise via the dropping funnel over 30-60 minutes. The slow addition is

critical to control the exothermic reaction.

Reaction Progression: After addition, allow the mixture to warm to room temperature and stir

for 2-4 hours. Monitor the reaction progress by TLC, observing the disappearance of the

glycerol spot and the appearance of the product spot (glyceryl tribenzoate).

Workup and Quenching: Upon completion, quench the reaction by adding deionized water.

This step precipitates the product and dissolves the triethylamine hydrochloride salt.

Extraction: Transfer the mixture to a separatory funnel. Extract the aqueous layer with an

organic solvent like ethyl acetate (3x volumes). Combine the organic layers.
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Washing and Drying: Wash the combined organic phase sequentially with 1M HCl (to

remove excess base), saturated sodium bicarbonate solution (to remove unreacted benzoyl

chloride), and brine. Dry the organic layer over anhydrous magnesium sulfate or sodium

sulfate.

Purification: Filter the drying agent and remove the solvent under reduced pressure using a

rotary evaporator. The resulting crude solid can be purified by recrystallization from a

suitable solvent system, such as ethanol/water, to yield a white crystalline product.[19]

Characterization: Confirm the identity and purity of the final product by measuring its melting

point (should align with the literature value of 68-72 °C) and obtaining FTIR and NMR

spectra.

Caption: Workflow for the laboratory synthesis of Glyceryl Tribenzoate.

Analytical and Quality Control Methods
Robust analytical methods are essential to confirm the identity, purity, and quality of glyceryl
tribenzoate, particularly for pharmaceutical and food-grade applications.

Purity Assessment by High-Performance Liquid
Chromatography (HPLC)
HPLC is the gold standard for quantifying the purity of GTB and detecting any related

substances, such as glycerol mono- or dibenzoate. The method's validity rests on its high

resolution, sensitivity, and reproducibility.

Step-by-Step Methodology:

Standard Preparation: Accurately weigh and dissolve a reference standard of glyceryl
tribenzoate in the mobile phase to prepare a stock solution of known concentration (e.g., 1

mg/mL). Prepare a series of dilutions for a calibration curve.

Sample Preparation: Prepare the sample to be tested at a similar concentration to the

primary standard.

Chromatographic Conditions:
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Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). The C18 stationary phase

provides excellent retention for the nonpolar GTB.

Mobile Phase: An isocratic mixture of acetonitrile and water (e.g., 80:20 v/v). The high

organic content ensures adequate elution of the highly retained GTB.

Flow Rate: 1.0 mL/min.

Detection: UV detector set to a wavelength where the benzoate chromophore absorbs

strongly, typically around 230 nm.[20]

Injection Volume: 10 µL.

Analysis: Inject the standards and sample. The retention time of the major peak in the

sample should match that of the reference standard.

Quantification: Calculate the purity of the sample by comparing its peak area to the

calibration curve generated from the standards (Area % or external standard method).

Structural Confirmation by Spectroscopy
Spectroscopic techniques provide an orthogonal confirmation of the molecule's identity.

Fourier-Transform Infrared Spectroscopy (FTIR): This technique is ideal for confirming the

presence of key functional groups. The spectrum of glyceryl tribenzoate will exhibit a strong

characteristic C=O stretching vibration for the ester groups around 1720 cm⁻¹, C-O

stretching vibrations around 1270 cm⁻¹, and aromatic C-H and C=C bands from the

benzoate rings.[3]

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR provide a detailed map

of the chemical structure. The ¹H NMR spectrum shows characteristic multiplets for the

aromatic protons between 7.3 and 8.1 ppm and signals for the glycerol backbone protons

between 4.5 and 5.8 ppm.[3][21] ¹³C NMR will confirm the presence of the carbonyl carbons

(~165 ppm), aromatic carbons, and the carbons of the glycerol backbone.[3]

Caption: Analytical workflow for Quality Control of Glyceryl Tribenzoate.
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Applications in Research and Drug Development
Glyceryl tribenzoate's low toxicity, high stability, and plasticizing properties make it a highly

versatile excipient in the pharmaceutical industry and a compound of interest in biomedical

research.[1][4][22]

Plasticizer in Polymer Coatings and Medical Devices
As a plasticizer, GTB is incorporated into polymer matrices to increase their flexibility,

workability, and durability.[1][23]

Mechanism of Action: The GTB molecules intersperse themselves between polymer chains.

This increases the intermolecular spacing, reducing the strength of the polymer-polymer

interactions (van der Waals forces). The result is a decrease in the glass transition

temperature (Tg) of the polymer, transitioning it from a rigid, glassy state to a more flexible,

rubbery state at room temperature. Its effectiveness is particularly noted in nitrocellulose and

polyvinyl acetate-based formulations.[9][23]

Self-Validation in Formulation: The efficacy of GTB as a plasticizer can be validated by

measuring the change in a polymer film's mechanical properties, such as tensile strength

and elongation at break, or by using Differential Scanning Calorimetry (DSC) to confirm a

reduction in the Tg.

Excipient in Solid and Semi-Solid Dosage Forms
GTB is used in pharmaceutical formulations as a solvent, emollient, and taste-masking agent.

[1][24] Its status as an FDA-approved food additive underscores its safety profile.[3][4][25] In

skincare and cosmetic formulations, it acts as an emollient, providing skin-conditioning

properties and enhancing the texture and spreadability of creams and lotions.[24]

Emerging Therapeutic Potential
Recent research has highlighted the potential of glyceryl tribenzoate in neuroinflammatory

and neurodegenerative disorders.[4][25] Studies have shown that oral GTB can modulate

immune responses and exhibit anti-inflammatory properties in astrocytes and macrophages.

[25] It is metabolized in the body to produce benzoate, a compound known to have therapeutic
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effects in certain neurological conditions.[5] This area of research positions GTB not just as an

inactive excipient but as a potential pro-drug or active pharmaceutical ingredient.

Safety and Handling
Glyceryl tribenzoate is generally considered to be of low toxicity.[1][12] However, as with any

chemical, appropriate safety precautions must be observed.

Handling: Use in a well-ventilated area. Wear standard personal protective equipment,

including gloves and safety glasses, to avoid skin and eye contact.[16][22][24]

Storage: Store in tightly sealed containers in a cool, dry place, away from sources of heat

and strong oxidizing agents.[24]

Toxicity: It is not classified as a hazardous substance.[12] The Joint FAO/WHO Expert

Committee on Food Additives (JECFA) determined "no safety concern at current levels of

intake when used as a flavouring agent."[3]

Conclusion
Glyceryl tribenzoate is a well-characterized compound with a robust safety profile and a

diverse range of applications. Its utility as a plasticizer is mechanistically understood and easily

validated, making it a reliable choice for polymer-based formulations, including drug delivery

systems and medical devices. Furthermore, its emerging role in therapeutic research highlights

its potential beyond that of a simple excipient. The synthesis and analytical protocols outlined in

this guide provide a framework for the consistent production and quality control of high-purity

glyceryl tribenzoate for advanced scientific applications.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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